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Compound of Interest

Compound Name: 4-Amino-3-methoxyphenol

Cat. No.: B112844 Get Quote

Application Notes for 4-Amino-3-methoxyphenol
Introduction

4-Amino-3-methoxyphenol (CAS No: 61638-01-5) is an aromatic organic compound that

serves as a valuable intermediate in various fields of chemical synthesis.[1][2] Its structure,

featuring amino, hydroxyl, and methoxy functional groups, makes it a versatile building block

for more complex molecules. The presence of the methoxy group is significant in medicinal

chemistry, as it can favorably influence ligand-target binding, improve physicochemical

characteristics, and enhance ADME (Absorption, Distribution, Metabolism, and Excretion)

properties of drug candidates.[3] This compound and its derivatives are primarily utilized in the

development of pharmaceuticals and as intermediates in the synthesis of specialized dyes.

Key Applications

Pharmaceutical Synthesis: As a derivative of aminophenol, this compound is a precursor for

synthesizing various pharmaceutical agents. Aminophenol derivatives have been

investigated for a range of biological activities, including antimicrobial and antidiabetic

properties.[4] The structural motifs present in 4-amino-3-methoxyphenol are found in

molecules targeted for complex therapeutic areas.

Dye and Pigment Industry: Similar to related compounds like 4-amino-3-nitrophenol, it can

be used as an intermediate in the production of organic dyes.[5] The amino group can be

diazotized and coupled with other aromatic compounds to create a wide range of azo dyes.
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Research and Development: In a laboratory setting, 4-Amino-3-methoxyphenol is used as

a starting material for developing novel compounds and exploring new synthetic pathways.

Its multifunctionality allows for a variety of chemical transformations, making it a useful tool

for organic chemistry researchers.

Physicochemical and Synthesis Data
The following tables summarize the key properties of 4-Amino-3-methoxyphenol and the

quantitative data from a representative synthesis protocol.

Table 1: Physicochemical Properties of 4-Amino-3-methoxyphenol

Property Value Reference

CAS Number 61638-01-5 [1][2]

Molecular Formula C₇H₉NO₂ [1][6]

Molecular Weight 139.15 g/mol [6][7]

InChI Key
SXJQUUPSLJTKKT-

UHFFFAOYSA-N
[7]

Physical Form Solid

Purity (Typical) >97% [6]

Storage

Keep in dark place, inert

atmosphere, room

temperature.

Table 2: Summary of Synthesis Data via Azo Coupling and Reduction
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Parameter Value Reference

Starting Material 3-Methoxyphenol [7]

Key Reagents

Sulphanilic acid, Sodium

nitrite, HCl, NaOH, Sodium

dithionite

[7]

Solvent Water [7]

Product Yield 66% [7]

Final Melting Point 168-170 °C [7]

Experimental Protocols
Protocol 1: Synthesis of 4-Amino-3-methoxyphenol

This protocol details a common method for synthesizing 4-Amino-3-methoxyphenol starting

from 3-methoxyphenol, involving a diazotization, an azo coupling reaction, and a subsequent

reduction.[7]

Materials:

Sulphanilic acid (43.3 g)

Anhydrous sodium carbonate (13.25 g)

Sodium nitrite (18.5 g)

3-Methoxyphenol (31 g)

Sodium hydroxide (55 g)

Hydrochloric acid (54 ml)

Sodium dithionite

Water
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Ice

Procedure:

Diazotization of Sulphanilic Acid:

Dissolve sulphanilic acid (43.3 g) and anhydrous sodium carbonate (13.25 g) in 250 ml of

water and cool the solution to 15°C.[7]

In a separate beaker, dissolve sodium nitrite (18.5 g) in 100 ml of water.[7]

Add the sodium nitrite solution to the sulphanilic acid solution.

Immediately pour this mixture into a vessel containing 300 ml of ice and 54 ml of

hydrochloric acid.[7]

Stir the resulting suspension at 0°C for 20 minutes to form the diazonium salt.[7]

Azo Coupling:

Prepare a cooled solution of 3-methoxyphenol (31 g) and sodium hydroxide (55 g) in 300

ml of water.[7]

Add the diazonium salt suspension to this cooled 3-methoxyphenol solution. A deep red

solution will form.[7]

Stir the red solution for 1 hour.[7]

Reduction to Amine:

Heat the deep red solution to 70°C.[7]

Add sodium dithionite portionwise until the red color is discharged.[7]

Upon cooling, crystals of 4-amino-3-methoxyphenol will form.

Isolation and Purification:

Filter the crystals from the solution.
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Wash the collected crystals with water.

Dry the final product. The expected yield is approximately 23 g (66%), with a melting point

of 168-170°C.[7]
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Reduction

Step 4: Isolation

Sulphanilic Acid +
Na2CO3 in Water

Add NaNO2 Solution

Pour into HCl + Ice

Stir at 0°C for 20 min

Diazonium Salt Suspension

Combine & Stir for 1 hr

Add Suspension

3-Methoxyphenol +
NaOH in Water (Cooled)

Deep Red Azo Compound

Heat to 70°C

Add Sodium Dithionite

Cool to Crystallize

Filter Crystals

Wash with Water

Dry Product

4-Amino-3-methoxyphenol
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Place Crude Product
in Flask

Add Minimum Hot Solvent
(e.g., Methanol)

Cool Slowly to
Room Temperature

Chill in Ice Bath

Filter Crystals

Wash with Cold Solvent

Dry Purified Product
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Input

Analysis Techniques Output Data

Purified
4-Amino-3-methoxyphenol

NMR Spectroscopy

IR Spectroscopy

Mass Spectrometry

Confirm Chemical
Structure & Connectivity

Identify Functional
Groups (OH, NH2, OCH3)

Determine Molecular
Weight & Formula

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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